Methyl 2-(acetylamino)-2-deoxy-α-D-galactopyranoside 3,4,6-triacetate
Methyl 2-(acetylamino)-2-deoxy-α-D-galactopyranoside 3,4,6-triacetate
Brand Name:
Vulcanchem
CAS No.:
17296-10-5
VCID:
VC0095602
InChI:
InChI=1S/C15H23NO9/c1-7(17)16-12-14(24-10(4)20)13(23-9(3)19)11(6-22-8(2)18)25-15(12)21-5/h11-15H,6H2,1-5H3,(H,16,17)/t11-,12-,13+,14-,15+/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C15H23NO9
Molecular Weight:
361.34 g/mol
Methyl 2-(acetylamino)-2-deoxy-α-D-galactopyranoside 3,4,6-triacetate
CAS No.: 17296-10-5
Main Products
VCID: VC0095602
Molecular Formula: C15H23NO9
Molecular Weight: 361.34 g/mol
| CAS No. | 17296-10-5 |
|---|---|
| Product Name | Methyl 2-(acetylamino)-2-deoxy-α-D-galactopyranoside 3,4,6-triacetate |
| Molecular Formula | C15H23NO9 |
| Molecular Weight | 361.34 g/mol |
| IUPAC Name | [(2R,3R,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-methoxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C15H23NO9/c1-7(17)16-12-14(24-10(4)20)13(23-9(3)19)11(6-22-8(2)18)25-15(12)21-5/h11-15H,6H2,1-5H3,(H,16,17)/t11-,12-,13+,14-,15+/m1/s1 |
| Standard InChIKey | BKJUFVXNIJMMKO-QMIVOQANSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1OC)COC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | Methyl 2-(acetylamino)-2-deoxy-α-D-galactopyranoside 3,4,6-triacetate |
| PubChem Compound | 22212940 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume